Cas no 27546-47-0 (1-cyclopropyl-2,4-dimethylbenzene)

• Product Name: 1-cyclopropyl-2,4-dimethylbenzene
• CAS No: 27546-47-0
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD20486279
• CID: 914846
• PubChem ID: 77134407
• Update Time: 2025-06-08

1-cyclopropyl-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2,4-dimethylbenzene
• Benzene, 1-cyclopropyl-2,4-dimethyl-
• SY263885
• 27546-47-0
• DB-067801
• MFCD20486279
• AC9569
• 1-Cyclopropyl-2,4-dimethyl-benzene
• DTXSID901300082

• MDL： MFCD20486279
• Inchi： 1S/C11H14/c1-8-3-6-11(9(2)7-8)10-4-5-10/h3,6-7,10H,4-5H2,1-2H3
• InChI Key： IKCIWZCTHIIFPL-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-cyclopropyl-2,4-dimethylbenzene

Introduction to 1-Cyclopropyl-2,4-Dimethylbenzene (CAS No. 27546-47-0)

1-Cyclopropyl-2,4-dimethylbenzene (CAS No. 27546-47-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a cyclopropyl group and two methyl groups attached to a benzene ring. The cyclopropyl moiety imparts unique chemical properties, making it a valuable intermediate in the synthesis of various functional materials and bioactive compounds.

The chemical formula of 1-cyclopropyl-2,4-dimethylbenzene is C₁₁H₁₆, and it has a molecular weight of 148.24 g/mol. Its physical properties include a boiling point of approximately 180°C and a melting point of around -35°C. The compound is generally stable under normal conditions and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of organic synthesis, 1-cyclopropyl-2,4-dimethylbenzene serves as a key building block for the preparation of more complex molecules. The cyclopropyl group can undergo various chemical transformations, including ring-opening reactions, which can be exploited to introduce new functional groups or to modify existing ones. This versatility makes it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential applications of 1-cyclopropyl-2,4-dimethylbenzene in the development of novel drugs. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, such as anti-inflammatory and anti-cancer properties. One notable example is the use of 1-cyclopropyl-2,4-dimethylbenzene as a precursor in the synthesis of selective estrogen receptor modulators (SERMs), which are used to treat conditions like breast cancer and osteoporosis.

In addition to its pharmaceutical applications, 1-cyclopropyl-2,4-dimethylbenzene has been explored for its potential in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and other electronic materials. Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The environmental impact of 1-cyclopropyl-2,4-dimethylbenzene is also an important consideration. Studies have shown that this compound is relatively stable and does not readily degrade in the environment. However, proper handling and disposal practices are essential to minimize any potential ecological risks. Industrial processes involving this compound should adhere to strict environmental regulations to ensure sustainability.

In conclusion, 1-cyclopropyl-2,4-dimethylbenzene (CAS No. 27546-47-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties and structural features make it an invaluable resource for scientists and researchers working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.